Cas no 873579-54-5 (5-chloro-N-3-(1H-imidazol-1-yl)propyl-2-methoxy-4-methylbenzene-1-sulfonamide)

• Product Name: 5-chloro-N-3-(1H-imidazol-1-yl)propyl-2-methoxy-4-methylbenzene-1-sulfonamide
• CAS No: 873579-54-5
• MF: C₁₄H₁₈ClN₃O₃S
• MW: 343.82902097702
• CID: 5437627
• Update Time: 2025-06-11

5-chloro-N-3-(1H-imidazol-1-yl)propyl-2-methoxy-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-[3-(1H-imidazol-1-yl)propyl]-2-methoxy-4-methylbenzenesulfonamide
• 5-chloro-N-3-(1H-imidazol-1-yl)propyl-2-methoxy-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C14H18ClN3O3S/c1-11-8-13(21-2)14(9-12(11)15)22(19,20)17-4-3-6-18-7-5-16-10-18/h5,7-10,17H,3-4,6H2,1-2H3
• InChI Key： KSGQOJJSJOEUAI-UHFFFAOYSA-N
• SMILES： S(NCCCN1C=CN=C1)(=O)(=O)C1=C(OC)C=C(C(Cl)=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 5-chloro-N-3-(1H-imidazol-1-yl)propyl-2-methoxy-4-methylbenzene-1-sulfonamide

Introduction to 5-Chloro-N-(3-(1H-imidazol-1-yl)propyl)-2-methoxy-4-methylbenzene-1-sulfonamide (CAS No. 873579-54-5)

The compound 5-chloro-N-(3-(1H-imidazol-1-yl)propyl)-2-methoxy-4-methylbenzene-1-sulfonamide, identified by the CAS registry number CAS No. 873579-54-5, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery, polymer chemistry, and advanced materials development.

Recent studies have highlighted the importance of imidazole-containing compounds in medicinal chemistry, particularly for their ability to act as hydrogen bond donors and acceptors, which enhances their bioavailability and pharmacokinetic properties. The presence of the imidazole ring in this compound makes it a valuable candidate for exploring new drug delivery systems and therapeutic agents.

The sulfonamide group in the molecule plays a crucial role in modulating the compound's solubility and stability, which are critical factors for its application in pharmaceutical formulations. Additionally, the chloro and methoxy substituents contribute to the molecule's electronic properties, making it suitable for use in electronic materials and sensors.

Recent research has focused on optimizing the synthesis of this compound to improve its yield and purity. By employing advanced catalytic methods and green chemistry principles, scientists have developed more efficient routes for its production, reducing environmental impact while maintaining high-quality standards.

In terms of applications, this compound has shown promise as a building block for constructing advanced polymers with tailored mechanical and thermal properties. Its ability to form stable covalent bonds with other monomers makes it an ideal candidate for developing high-performance materials used in aerospace, automotive industries, and renewable energy technologies.

Furthermore, the compound's unique reactivity has been leveraged in catalytic processes for organic synthesis, enabling the creation of complex molecular architectures with unprecedented efficiency. This has opened new avenues for exploring its role in asymmetric synthesis and enantioselective reactions.

Recent breakthroughs in computational chemistry have allowed researchers to predict the electronic structure and reactivity of this compound with remarkable accuracy. These insights have facilitated the design of novel experiments aimed at understanding its behavior under various conditions, paving the way for innovative applications across multiple disciplines.

In conclusion, the compound 5-chloro-N-(3-(1H-imidazol-1-yl)propyl)-2-methoxy-4-methylbenzene-1-sulfonamide (CAS No. 873579-54-) represents a significant advancement in modern organic chemistry. Its versatile structure and diverse applications underscore its importance as a key player in both academic research and industrial development.